MEGLUMINE DIATRIZOATE

• CAS No.: 131-49-7
• Product Name: MEGLUMINE DIATRIZOATE
• Molecular Formula: C18H26I3N3O9
• Molecular Weight: 809.1 g/mol
• IUPAC Name: 3,5-diacetamido-2,4,6-triiodobenzoic acid;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
• Standard InChI: InChI=1S/C11H9I3N2O4.C7H17NO5/c1-3(17)15-9-6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18;1-8-2-4(10)6(12)7(13)5(11)3-9/h1-2H3,(H,15,17)(H,16,18)(H,19,20);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
• Standard InChIKey: MIKKOBKEXMRYFQ-WZTVWXICSA-N
• Isomeric SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)NC(=O)C)I.CNC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
• SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)NC(=O)C)I.CNCC(C(C(C(CO)O)O)O)O
• Canonical SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)NC(=O)C)I.CNCC(C(C(C(CO)O)O)O)O
• Description: Diatrizoate Meglumine is the meglumine salt form of diatrizoate, an organic, iodinated, radiopaque X-ray contrast medium used in diagnostic radiography. The iodine moiety of diatrizoate meglumine is not penetrable by X-rays, therefore blocks the X-ray film exposure by radiation. This makes it possible to distinguish on X-ray film, body parts that contain diatrizoate meglumine from body parts that do not contain this agent and allows for visualization of different body structures.; A versatile contrast medium used for DIAGNOSTIC X-RAY RADIOLOGY.
• Synonyms: Amidotricoic Acid; Amidotrizoate, Meglumine; Amidotrizoic Acid; Angiografin; Diatrizoate Meglumine; Diatrizoate Methylglucamine; Diatrizoate, Meglumine; Diatrizoate, Methylglucamine; Diatrizoic Acid Methylglucamine; Gastrograffin; Gastrografin; Gastrographin; Ioxeol; Meglumine Amidotrizoate; Meglumine Diatrizoate; Meglumine, Diatrizoate; Methylglucamine Diatrizoate; Methylglucamine, Diatrizoate; Methylglucamine, Diatrizoic Acid; Reno 60; Reno M Dip; Reno M-Dip; Reno MDip; Renograffin; Renografin; Renografin M 76; Renografin M-76; Renografin M76; Sinografin; Triombrast; Triombrin; Urografin; Urografin 76; Urovist; Verografin
• PubChem Compound: 8566
• Last Modified: Nov 11 2021